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Compound of Interest

Compound Name: Acetyl-1-13C bromide

CAS No.: 79385-25-4

Cat. No.: B1625748

Get Quote

Acetyl-1-¹³C bromide is a stable isotope-labeled compound that serves as a critical reagent in

synthetic organic chemistry and tracer studies. As an acyl bromide, it is a highly reactive

acetylating agent used to introduce a ¹³C-labeled acetyl group into a wide range of molecules,

including active pharmaceutical ingredients (APIs), agrochemicals, and other fine chemicals.[1]

[2][3] The incorporation of the stable, NMR-active ¹³C isotope at the carbonyl position allows

researchers to track the acetyl group's metabolic fate, elucidate reaction mechanisms, and

perform quantitative analyses using mass spectrometry and Nuclear Magnetic Resonance

(NMR) spectroscopy.

The utility of this reagent is fundamentally dependent on two core attributes: its precise

chemical structure and its isotopic purity. Any ambiguity in these areas can compromise

experimental results, leading to incorrect mechanistic interpretations or inaccurate

quantification. This guide provides a detailed examination of the chemical structure of Acetyl-1-

¹³C bromide and presents robust, field-proven methodologies for verifying its isotopic purity,

ensuring the integrity of research outcomes.
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Acetyl-1-¹³C bromide consists of a two-carbon acetyl group where the carbonyl carbon is the

heavy isotope carbon-13. This group is bonded to a bromine atom, forming a highly reactive

acyl bromide.[3]

Structural Representation
The explicit labeling of the carbonyl carbon is crucial for its function as a tracer in mechanistic

and metabolic studies.

Caption: Chemical structure of Acetyl-1-¹³C bromide.

Physicochemical Data Summary
The following table summarizes key identifiers and physical properties for Acetyl-1-¹³C bromide,

which are essential for its safe handling, storage, and application in experimental design.

Property Value Source(s)

Chemical Formula CH₃¹³COBr [4]

Molecular Weight 123.94 g/mol [4]

CAS Number 79385-25-4 [5]

Appearance Colorless fuming liquid [6]

Boiling Point 75-77 °C

Melting Point -96 °C

Density 1.677 g/mL at 25 °C

Refractive Index (n20/D) 1.45
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The isotopic purity, or enrichment, of Acetyl-1-¹³C bromide is defined as the percentage of

molecules in which the carbonyl carbon is a ¹³C atom. Commercial suppliers typically offer this

reagent with an isotopic purity of ≥99 atom % ¹³C. However, independent verification is a

cornerstone of rigorous scientific practice. The two primary analytical techniques for this

validation are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry

(MS).

Isotopic Purity by ¹³C Nuclear Magnetic Resonance
(NMR) Spectroscopy
NMR spectroscopy provides a direct, non-destructive method for quantifying ¹³C enrichment.[7]

[8] The principle relies on the fact that only the ¹³C nucleus is NMR-active with a spin of ½,

while the ¹²C nucleus is NMR-silent.

Causality Behind the Method: The intensity of a signal in a ¹³C NMR spectrum is directly

proportional to the number of ¹³C nuclei contributing to that signal, provided the experiment is

conducted under quantitative conditions. The low natural abundance of ¹³C (approx. 1.1%)

means that in an unlabeled sample of acetyl bromide, the signal for the carbonyl carbon would

be very weak.[9] In a highly enriched sample of Acetyl-1-¹³C bromide, this signal will be

exceptionally strong, allowing for precise measurement.
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Sample Preparation

Data Acquisition

Data Processing & Analysis

Dissolve Acetyl-1-¹³C bromide
in a deuterated solvent

(e.g., CDCl₃) in an NMR tube

Add internal standard
(optional, for chemical purity)

Insert sample into
NMR spectrometer

Acquire ¹³C NMR spectrum
under quantitative conditions

(long relaxation delay, NOE suppression)

Fourier Transform (FID -> Spectrum)

Phase and baseline correction

Integrate carbonyl signal (~165-175 ppm)

Calculate Isotopic Purity vs. Reference

 

Sample Preparation & Introduction

Mass Analysis

Data Processing & Calculation

Prepare dilute solution of
Acetyl-1-¹³C bromide

Introduce sample into MS
(e.g., via GC or direct infusion)

Ionize molecules
(e.g., Electron Ionization, EI)

Separate ions by m/z
in mass analyzer

Detect ions and generate signal

Generate Mass Spectrum

Integrate ion intensities
for M and M+1 isotopologues

Correct for natural isotopic
abundance of other elements

Calculate Isotopic Enrichment

Click to download full resolution via product page

Caption: Workflow for Isotopic Purity Determination by Mass Spectrometry.
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Experimental Protocol: GC-MS Analysis

Reference Analysis (Self-Validation):

First, analyze a sample of unlabeled (natural abundance) acetyl bromide under the same

GC-MS conditions.

Acquire the mass spectrum and record the relative intensities of the molecular ion cluster.

This establishes the baseline contribution of natural ¹³C and bromine isotopes to the M+1

and subsequent peaks. [10]

Sample Preparation:

Prepare a dilute solution of Acetyl-1-¹³C bromide in a volatile organic solvent (e.g.,

dichloromethane).

GC-MS Acquisition:

Inject the sample into a Gas Chromatograph-Mass Spectrometer (GC-MS). The GC will

separate the compound from any potential impurities.

Use an appropriate ionization method, such as Electron Ionization (EI).

Acquire the mass spectrum of the peak corresponding to acetyl bromide.

Data Analysis and Calculation:

Identify the molecular ion cluster in the mass spectrum of the ¹³C-labeled sample.

Measure the intensities of the isotopologue peaks. For a 99% pure sample, the M+1 peak

(corresponding to the ¹³CH₃¹³COBr molecule) will be the base peak.

Calculate the isotopic enrichment using the following formula:

Isotopic Enrichment (%) = [ I(M+1) / ( I(M) + I(M+1) ) ] * 100

Where:
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I(M+1) is the intensity of the ion peak for the ¹³C-labeled molecule.

I(M) is the intensity of the ion peak for the unlabeled molecule.

This calculation must be corrected for the natural abundance contributions determined

from the reference analysis. [10]

Conclusion
Verifying the chemical structure and isotopic purity of Acetyl-1-¹³C bromide is not merely a

quality control step; it is essential for ensuring the validity, reproducibility, and accuracy of the

data derived from its use. Quantitative ¹³C NMR offers a direct and robust measure of

enrichment, while high-resolution Mass Spectrometry provides exceptional sensitivity and

confirmation of mass. By employing the systematic, self-validating protocols outlined in this

guide, researchers, scientists, and drug development professionals can proceed with

confidence, knowing that their starting material meets the stringent requirements for high-

impact scientific investigation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/20459129/
https://pubmed.ncbi.nlm.nih.gov/20459129/
https://pubs.acs.org/doi/10.1021/ac100565b
https://www.youtube.com/watch?v=wmIwHYvruVQ
https://pubmed.ncbi.nlm.nih.gov/25044895/
https://pubmed.ncbi.nlm.nih.gov/25044895/
https://www.benchchem.com/product/b1625748/docs#introduction-the-role-of-acetyl-1-c-bromide-in-modern-research
https://www.benchchem.com/product/b1625748/docs#introduction-the-role-of-acetyl-1-c-bromide-in-modern-research
https://www.benchchem.com/product/b1625748/docs#introduction-the-role-of-acetyl-1-c-bromide-in-modern-research
https://www.benchchem.com/product/b1625748/docs#introduction-the-role-of-acetyl-1-c-bromide-in-modern-research
https://www.benchchem.com/product/b1625748?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1625748?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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